Cas no 79565-70-1 (2-{[N-benzoyl-N-(4-ethoxyphenyl)-beta-alanyl]amino}-N,N-dimethylethanaminium 2-hydroxybenzoate)

• Product name: 2-{[N-benzoyl-N-(4-ethoxyphenyl)-beta-alanyl]amino}-N,N-dimethylethanaminium 2-hydroxybenzoate
• CAS No: 79565-70-1
• MF: C₂₉H₃₅N₃O₆
• MW: 521.6047
• CID: 1800538
• PubChem ID: 54675932

2-{[N-benzoyl-N-(4-ethoxyphenyl)-beta-alanyl]amino}-N,N-dimethylethanaminium 2-hydroxybenzoate Chemical and Physical Properties

Names and Identifiers

• 2-{[N-benzoyl-N-(4-ethoxyphenyl)-beta-alanyl]amino}-N,N-dimethylethanaminium 2-hydroxybenzoate
• 2-[3-(N-benzoyl-4-ethoxyanilino)propanoylamino]ethyl-dimethylazanium,2-carboxyphenolate
• 79565-70-1
• N-(1-((2-(Dimethylamino)ethyl)carbamoyl)ethyl)-4'-ethoxybenzanilide salicylate
• Benzanilide, N-(1-((2-(dimethylamino)ethyl)carbamoyl)ethyl)-4'-ethoxy-, salicylate
• DTXSID60229770

• Inchi： InChI=1S/C22H29N3O3.C7H6O3/c1-4-28-20-12-10-19(11-13-20)25(22(27)18-8-6-5-7-9-18)16-14-21(26)23-15-17-24(2)3;8-6-4-2-1-3-5(6)7(9)10/h5-13H,4,14-17H2,1-3H3,(H,23,26);1-4,8H,(H,9,10)
• InChI Key： OHNSATJEZMSPGP-UHFFFAOYSA-N
• SMILES： CCOC1=CC=C(C=C1)N(CCC(=O)NCC[NH+](C)C)C(=O)C2=CC=CC=C2.C1=CC=C(C(=C1)C(=O)O)[O-]

Computed Properties

• Exact Mass: 521.25258584g/mol
• Monoisotopic Mass: 521.25258584g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 38
• Rotatable Bond Count: 11
• Complexity: 603
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 123Ų